Cas no 77327-04-9 (Didemnin A (9CI))

• Product Name: Didemnin A (9CI)
• CAS No: 77327-04-9
• MF: C₄₉H₇₈N₆O₁₂
• MW: 943.176634311676
• CID: 564472
• PubChem ID: 11969572
• Update Time: 2025-04-19

Didemnin A (9CI) Chemical and Physical Properties

Names and Identifiers

• Didemnin A (9CI)
• didemnins
• L-Tyrosine, N-[1-[N-[4-[[3-hydroxy-5-methyl-4- [[N-(N-methyl-D-leucyl)-L-threonyl]amino]-1-oxoheptyl]oxy]- 2,5-dimethyl-1,3-dioxohexyl]-L-leucyl]-L-prolyl]- N,O-dimethyl-, .φ.-lactone, [3S-[1(2R*,4R*)
• Didemnin A
• NSC-351910
• N-[(12R,13S)-13-[(2R)-butan-2-yl]-12-hydroxy-20-[(4-methoxyphenyl)methyl]-6,17,21-trimethyl-3-(2-methylpropyl)-2,5,7,10,15,19,22-heptaoxo-8-propan-2-yl-9,18-dioxa-1,4,14,21-tetrazabicyclo[21.3.0]hexacosan-16-yl]-4-methyl-2-(methylamino)pentanamide
• NSC351910
• SCHEMBL1345054
• L-Tyrosine,5-dimethyl-1,3-dioxohexyl]-L-leucyl]-L-prolyl]- N,O-dimethyl-, .phi.-lactone, [3S-[1(2R*,4R*),3R*,4S*,5R*]]-
• 77327-04-9
• UNII-4LSZ9C5HOB
• (3S-(1(2R*,4R*),3R*,4S*,5R*))-N-(1-(N-(4-((3-Hydroxy-5-methyl-4-((N-(N-methyl-D-leucyl)-L-threonyl)amino)-1-oxoheptyl)oxy)-2,5-dimethyl-1,3-dioxohexyl)-L-leucyl)-L-prolyl)-N,O-dimethyl-L-tyrosine phi-lactone
• NSC 351910
• (2R)-N-[(3S,6S,8S,12S,13R,16S,17R,20S,23S)-12-hydroxy-3-isobutyl-8-isopropyl-20-[(4-methoxyphenyl)methyl]-6,17,21-trimethyl-13-[(1S)-1-methylpropyl]-2,5,7,10,15,19,22-heptaoxo-9,18-dioxa-1,4,14,21-tetrazabicyclo[21.3.0]hexacosan-16-yl]-4-methyl-2-(methylamino)pentanamide
• CHEMBL499943
• didemnin-a
• XQZOGOCTPKFYKC-VSZULPIASA-N
• Q27260029
• 15H-Pyrrolo(2,1-f)(1,15,4,7,10,20)dioxatetraazacyclotricosine, cyclic peptide deriv.
• (3S-(1(2R*,4R*),3R*,4S*,5R*))-N-(1-(N-(4-((3-HYDROXY-5-METHYL-4-((N-(N-METHYL-D-LEUCYL)-L-THREONYL)AMINO)-1-OXOHEPTYL)OXY)-2,5-DIMETHYL-1,3-DIOXOHEXYL)-L-LEUCYL)-L-PROLYL)-N,O-DIMETHYL-L-TYROSINE .PHI.-LACTONE
• DIDEMNIN A [MI]
• L-TYROSINE, N-(1-(N-(4-((3-HYDROXY-5-METHYL-4-((N-(N-METHYL-D-LEUCYL)-L-THREONYL)AMINO)-1-OXOHEPTYL)OXY)-2,5-DIMETHYL-1,3-DIOXOHEXYL)-L-LEUCYL)-L-PROLYL)-N,O-DIMETHYL-, .PHI.-LACTONE, (3S-(1(2R*,4R*),3R*,4S*,5R*))-
• 4LSZ9C5HOB
• SCHEMBL13413231
• L-Tyrosine, N-(1-(N-(4-((3-hydroxy-5-methyl-4-((N-(N-methyl-D-leucyl)-L-threonyl)amino)-1-oxoheptyl)oxy)-2,5-dimethyl-1,3-dioxohexyl)-L-leucyl)-L-prolyl)-N,O-dimethyl-, phi-lactone, (3S-((2R*,4R*),3R*,4S*,5R*))-
• Oncoprecipitin A

• Inchi： 1S/C49H78N6O12/c1-14-29(8)40-38(56)25-39(57)67-43(28(6)7)42(58)30(9)44(59)51-35(23-27(4)5)47(62)55-21-15-16-36(55)48(63)54(12)37(24-32-17-19-33(65-13)20-18-32)49(64)66-31(10)41(46(61)52-40)53-45(60)34(50-11)22-26(2)3/h17-20,26-31,34-38,40-41,43,50,56H,14-16,21-25H2,1-13H3,(H,51,59)(H,52,61)(H,53,60)/t29-,30?,31?,34?,35?,36?,37?,38-,40+,41?,43?/m1/s1
• InChI Key： XQZOGOCTPKFYKC-YRETZQAMSA-N
• SMILES： O=C1C(CC(C)C)NC(C(C)C(C(C(C)C)OC(C[C@H]([C@H]([C@H](C)CC)NC(C(C(C)OC(C(CC2C=CC(=CC=2)OC)N(C)C(C2CCCN21)=O)=O)NC(C(CC(C)C)NC)=O)=O)O)=O)=O)=O

Computed Properties

• Exact Mass: 942.56800
• Monoisotopic Mass: 942.568
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 67
• Rotatable Bond Count: 13
• Complexity: 1700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 239A^2
• XLogP3: 5.8

Experimental Properties

• Density: 1.199
• Boiling Point: 1134.93°C at 760 mmHg
• Flash Point: 640.182°C
• Refractive Index: 1.553
• PSA: 239.08000
• LogP: 4.02090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Depsipeptides Cyclic depsipeptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Cyclic depsipeptides